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These application notes provide a comprehensive guide for utilizing a HEK293 cell-based

assay to identify and characterize inhibitors of the urate transporter 1 (URAT1), such as

"Uricosuric agent-1". This assay is a critical tool in the discovery and development of novel

therapeutics for conditions associated with high levels of uric acid in the blood (hyperuricemia),

most notably gout.[1][2][3][4]

Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a key protein responsible for

the reabsorption of uric acid in the kidneys.[1][3][5] By inhibiting URAT1, uricosuric agents

increase the excretion of uric acid in urine, thereby lowering its concentration in the blood.[2][5]

[6] This assay employs Human Embryonic Kidney 293 (HEK293) cells engineered to express

human URAT1, providing a robust in vitro model to assess the inhibitory activity of test

compounds.[1][3][4]
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URAT1 functions as an anion exchanger, located on the apical membrane of renal proximal

tubule cells. It mediates the reabsorption of uric acid from the renal tubules back into the

bloodstream in exchange for intracellular organic anions like lactate.[3][5] Uricosuric agents act

by competitively inhibiting URAT1, thus blocking uric acid reabsorption and promoting its

excretion.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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